![molecular formula C15H16N2O3S B2432027 N-(3-(pyridin-2-yloxy)benzyl)cyclopropanesulfonamide CAS No. 1448073-58-2](/img/structure/B2432027.png)
N-(3-(pyridin-2-yloxy)benzyl)cyclopropanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(pyridin-2-yloxy)benzyl)cyclopropanesulfonamide is a chemical compound that has gained attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound is known for its ability to inhibit certain enzymes that play a crucial role in the development of various diseases. In
Scientific Research Applications
- N-(Pyridin-2-yl)amides and imidazo[1,2-a]pyridines are essential pharmacophores in drug design. These structural motifs are found in various pharmaceutical molecules with diverse therapeutic applications . Researchers explore the synthesis of these compounds due to their biological significance.
- Pyrazinamide , a first-line drug for tuberculosis (TB) therapy, contains a pyridine ring. Researchers have designed and synthesized novel derivatives of N-(pyridin-3-yl)benzamides to evaluate their anti-tubercular activity against Mycobacterium tuberculosis .
- Developing efficient synthetic methods for amide formation is crucial. Traditional approaches often use pre-activated acyl halides or anhydrides. However, recent advances explore alternative substrates, including C–C bond cleavage reactions .
- N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)cyclopropanesulfonamide features borate and sulfonamide groups. It can be synthesized through nucleophilic and amidation reactions .
Medicinal Chemistry and Drug Development
Antitubercular Agents
Organic Synthesis and Methodology
Borate Chemistry
properties
IUPAC Name |
N-[(3-pyridin-2-yloxyphenyl)methyl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c18-21(19,14-7-8-14)17-11-12-4-3-5-13(10-12)20-15-6-1-2-9-16-15/h1-6,9-10,14,17H,7-8,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPGSPKMQLHGXPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)NCC2=CC(=CC=C2)OC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(pyridin-2-yloxy)benzyl)cyclopropanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.